Cas no 821009-96-5 (Acetamide, N-(4-acetyl-2-cyanophenyl)-2-cyano-)

• Product Name: Acetamide, N-(4-acetyl-2-cyanophenyl)-2-cyano-
• CAS No: 821009-96-5
• MF: C₁₂H₉N₃O₂
• MW: 227.218762159348
• CID: 698049
• PubChem ID: 11287595
• Update Time: 2025-04-19

Acetamide, N-(4-acetyl-2-cyanophenyl)-2-cyano- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(4-acetyl-2-cyanophenyl)-2-cyano-
• N-(4-acetyl-2-cyanophenyl)-2-cyanoacetamide
• 821009-96-5
• DTXSID40461277

• Inchi： 1S/C12H9N3O2/c1-8(16)9-2-3-11(10(6-9)7-14)15-12(17)4-5-13/h2-3,6H,4H2,1H3,(H,15,17)
• InChI Key： CYNWRFMAQHJQPH-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC(=C(C#N)C=1)NC(CC#N)=O

Computed Properties

• Exact Mass: 227.069476538g/mol
• Monoisotopic Mass: 227.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 93.8Ų